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Compound of Interest

5-Chloro-4-iodo-2-
Compound Name:

methoxypyridine
CAS No.: 1227602-85-8
Cat. No.: B3033864

Get Quote

Executive Summary

This guide details the technical specifications, safety protocols, and handling procedures for 5-
Chloro-4-iodo-2-methoxypyridine (CAS: 1227602-85-8). As a halogenated heterocyclic
building block, this compound is critical in medicinal chemistry for site-selective cross-coupling
reactions. Its unique reactivity profile—driven by the lability of the C-I bond relative to the C-CI
bond—requires precise environmental controls to maintain reagent integrity and ensure
operator safety.

Chemical Profile & Physical Properties[1][2][3][4]

5-Chloro-4-iodo-2-methoxypyridine is a tri-substituted pyridine derivative. Its utility lies in the
orthogonal reactivity of its halogen substituents: the iodine at the C4 position undergoes
oxidative addition with transition metals (e.g., Pd, Cu) significantly faster than the chlorine at
C5, enabling sequential functionalization.

Table 1: Physicochemical Specifications

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3033864#bc-rfq
https://www.benchchem.com/product/b3033864/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-5-chloro-4-iodo-2-methoxypyridine
https://www.benchchem.com/product/b3033864/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-5-chloro-4-iodo-2-methoxypyridine
https://www.benchchem.com/product/b3033864/docs?utm_src=pdf-body#technical-guide-safety-and-handling-of-5-chloro-4-iodo-2-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Specification

CAS Number 1227602-85-8

Molecular Formula CeHsCIINO

Molecular Weight 269.47 g/mol

Physical State Solid (Powder/Crystalline)

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility ) )
in water.

C4-lodo (High), C5-Chloro (Moderate), Methoxy

Reactivity Hotspots
(Stable)

Storage Requirement -20°C, Inert Atmosphere (Ar/Nz), Light Protected

Hazard Identification & Risk Assessment

This compound is classified as a hazardous substance.[1][2] The primary risks stem from its
potential as an irritant and the toxic decomposition products released upon thermal or
photolytic degradation.

GHS Classification (HCS 2012 / CLP)

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.
» Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]
o Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

e STOT - Single Exposure (Category 3): May cause respiratory irritation.[3]

Specific Chemical Hazards[4][7][8]

» Photolytic Deiodination: The C-I bond is photosensitive. Exposure to UV or ambient light can
lead to homolytic cleavage, releasing iodine radicals (

) and degrading the reagent purity.
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o Thermal Decomposition: In a fire scenario, this compound emits toxic fumes including
Hydrogen Chloride (HCI), Hydrogen lodide (HI), and Nitrogen Oxides (NOX).

e Sensitization Potential: Halogenated pyridines are known sensitizers. While specific data for
this analog is limited, it should be treated as a potential skin sensitizer by default.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

e Primary Containment: All open handling (weighing, transfer) must occur within a certified
chemical fume hood operating at a face velocity of 0.5 m/s (100 fpm).

 Inert Atmosphere: For long-term storage or reaction setup, use a glovebox or Schlenk line to
maintain an Argon or Nitrogen environment.

PPE Selection Protocol

The selection of gloves is critical due to the permeation potential of halogenated heterocycles
in organic solvents.

Table 2: PPE Matrix

Component Recommendation Rationale

Hand Protection (Dry) Double Nitrile (0.11 mm min) Sufficient for solid handling.

Halogenated pyridines in
Hand Protection (Solution) Silver Shield® / Laminate DCM/DMF can permeate nitrile
rapidly.

Prevent particulate or splash
Eye Protection Chemical Safety Goggles entry; safety glasses are

insufficient for powders.

Only required if engineering
Respiratory N95 (if outside hood) controls fail or during spill

cleanup.
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Operational Handling Protocols
Storage and Stability

Protocol:

Upon receipt, inspect the container for seal integrity.

Store immediately in a freezer at -20°C.

Ensure the container is amber glass or wrapped in aluminum foil to prevent photolysis.

Self-Validation: Check the color before use. Pure compound is typically off-white to pale
yellow. A darkening to brown/purple indicates free iodine release and significant
decomposition.

Weighing and Transfer

Objective: Minimize static charge and moisture exposure.
o Equip the fume hood with an ionizing bar if available to neutralize static on the powder.

» Allow the container to warm to room temperature before opening to prevent condensation,
which accelerates hydrolysis.

e Use distinct spatulas (PTFE coated recommended) to avoid metal leaching or cross-
contamination.

Reaction Setup (Cross-Coupling Context)

Because this reagent is often used in Palladium-catalyzed reactions, oxygen exclusion is
paramount not just for the catalyst, but to prevent oxidative degradation of the pyridine ring
during the reaction.

Workflow Visualization:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033864?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Critical Control Points
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Figure 1: Safe handling workflow for 5-Chloro-4-iodo-2-methoxypyridine, emphasizing the
critical equilibration step to prevent moisture ingress.

Emergency Response
Spill Cleanup

Decision Logic:

Isolate: Evacuate the immediate area.

Assess: If the spill is < 1g, treat locally. If > 1g or outside a hood, activate lab emergency
protocols.

Neutralize: Do not use water. Adsorb with vermiculite or sand.

Decontaminate: Wash the surface with a dilute sodium thiosulfate solution (to reduce any
free iodine) followed by soap and water.

Fire Fighting

e Media: Dry chemical, COz, or alcohol-resistant foam.

e Warning: Firefighters must wear SCBA. The thermal decomposition of the C-Cl and C-I
bonds produces corrosive acid gases (HCI, HI).

Synthesis Logic & Selectivity (Scientific Context)
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Understanding the reactivity hierarchy is essential for experimental design. The C4-lodo
position is the "softest” electrophile, making it the primary site for oxidative addition.

5-Chloro-4-iodo-2-methoxypyridine
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Figure 2: Reactivity hierarchy demonstrating the site-selective potential of the molecule in

catalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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